![molecular formula C21H17ClF3N3O4 B6279751 1-{[2-chloro-5-(trifluoromethyl)phenyl]carbamoyl}ethyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate CAS No. 875325-38-5](/img/no-structure.png)
1-{[2-chloro-5-(trifluoromethyl)phenyl]carbamoyl}ethyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate
Description
The compound contains several functional groups including a carbamoyl group, a trifluoromethyl group, and a quinazolinone group. The presence of these groups suggests that the compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. The exact structure would depend on the specific arrangement of these groups in the molecule .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions due to the presence of the carbamoyl group, trifluoromethyl group, and quinazolinone group. These could include reactions at the benzylic position, protodeboronation, and others .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of the functional groups in the molecule. These could include properties such as solubility, melting point, boiling point, and others .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-chloro-5-(trifluoromethyl)aniline with ethyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate in the presence of a coupling agent to form the intermediate product. The intermediate product is then reacted with N,N'-diisopropylcarbodiimide (DIC) and N-hydroxysuccinimide (NHS) to form the final product.", "Starting Materials": [ "2-chloro-5-(trifluoromethyl)aniline", "ethyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate", "coupling agent", "N,N'-diisopropylcarbodiimide (DIC)", "N-hydroxysuccinimide (NHS)" ], "Reaction": [ "Step 1: 2-chloro-5-(trifluoromethyl)aniline is reacted with the coupling agent and a base in a solvent to form the corresponding amine intermediate.", "Step 2: The amine intermediate is then reacted with ethyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate in the presence of a coupling agent to form the intermediate product.", "Step 3: The intermediate product is then reacted with N,N'-diisopropylcarbodiimide (DIC) and N-hydroxysuccinimide (NHS) in a solvent to form the final product." ] } | |
CAS RN |
875325-38-5 |
Product Name |
1-{[2-chloro-5-(trifluoromethyl)phenyl]carbamoyl}ethyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate |
Molecular Formula |
C21H17ClF3N3O4 |
Molecular Weight |
467.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(3-chloro-4-fluorobenzenesulfonamido)phenyl]-1-phenylurea](/img/structure/B6279765.png)